Chlorprothixene

• CAS No.: 113-59-7
• Product Name: Chlorprothixene
• Molecular Formula: C18H18ClNS
• Molecular Weight: 315.9 g/mol
• IUPAC Name: 3-(2-chlorothioxanthen-9-ylidene)-N,N-dimethylpropan-1-amine
• Standard InChI: InChI=1S/C18H18ClNS/c1-20(2)11-5-7-14-15-6-3-4-8-17(15)21-18-10-9-13(19)12-16(14)18/h3-4,6-10,12H,5,11H2,1-2H3
• Standard InChIKey: WSPOMRSOLSGNFJ-AUWJEWJLSA-N
• Isomeric SMILES: CN(C)CC/C=C/1\C2=CC=CC=C2SC3=C1C=C(C=C3)Cl
• SMILES: CN(C)CCC=C1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl
• Canonical SMILES: CN(C)CCC=C1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl
• Appearance: Solid powder
• Colorform: Pale yellow crystals.
• Melting Point: 97-98 °C; 97.5°C
• Physical Description: Solid
• Description: Chlorprothixene, also known as chlothixen, belongs to the class of organic compounds known as thioxanthenes. These are organic polycyclic compounds containing a thioxanthene moiety, which is an aromatic tricycle derived from xanthene by replacing the oxygen atom with a sulfur atom. Chlorprothixene is a drug which is used for treatment of psychotic disorders (e. g. schizophrenia) and of acute mania occuring as part of bipolar disorders. Chlorprothixene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Chlorprothixene has been detected in multiple biofluids, such as urine and blood. Within the cell, chlorprothixene is primarily located in the membrane (predicted from logP). Chlorprothixene can be converted into (Z)-chlorprothixene. Chlorprothixene is a potentially toxic compound.; A thioxanthine with effects similar to the phenothiazine antipsychotics.
• Shelf Life: SENSITIVE TO LIGHT & AIR
• Solubility: 0.295 mg/L; PRACTICALLY INSOL IN WATER; 1 G SOL IN 25 ML ALCOHOL, 10 ML ETHER, 2 ML CHLOROFORM; SOL IN PETROLEUM ETHER; 14 [ug/mL]
• Synonyms: Chlorprothixene; Chlorprotixen; Taractan
• PubChem Compound: 2729
• Last Modified: Nov 11 2021